Cas no 1856452-79-3 (3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide)

• Product Name: 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide
• CAS No: 1856452-79-3
• MF: C₇H₇BrClNO₂S
• MW: 284.557978868485
• CID: 5716293
• PubChem ID: 131089012
• Update Time: 2025-10-29

3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1856452-79-3
• 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide
• EN300-1453285
• Benzenesulfonamide, 3-bromo-2-chloro-N-methyl-

• Inchi： 1S/C7H7BrClNO2S/c1-10-13(11,12)6-4-2-3-5(8)7(6)9/h2-4,10H,1H3
• InChI Key： KUILXYMKXLHSML-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1Cl)S(NC)(=O)=O

Computed Properties

• Exact Mass: 282.90694g/mol
• Monoisotopic Mass: 282.90694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.692±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±52.0 °C(Predicted)
• pka: 10.45±0.30(Predicted)

Additional information on 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide (CAS: 1856452-79-3)

3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide (CAS: 1856452-79-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activities, providing valuable insights into its therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide, highlighting its efficient preparation through a multi-step process involving bromination, chlorination, and sulfonylation. The study emphasized the compound's high purity and yield, making it a promising candidate for further pharmacological evaluation.

In another recent investigation, researchers evaluated the compound's inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated significant activity against cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory agents. The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Further research has explored the structural-activity relationship (SAR) of 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide, identifying key functional groups responsible for its biological activity. Modifications to the sulfonamide moiety were found to enhance its binding affinity to target proteins, opening new avenues for the design of more potent derivatives.

In summary, recent studies on 3-Bromo-2-chloro-N-methylbenzene-1-sulfonamide (CAS: 1856452-79-3) have highlighted its potential as a versatile scaffold in medicinal chemistry. Its synthetic accessibility, biological activity, and pharmacokinetic profile make it a promising candidate for further development in therapeutic applications. Future research should focus on optimizing its structure for enhanced efficacy and safety, as well as exploring its potential in other disease models.